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Compound of Interest

Compound Name: Ethyl 3-(benzyloxy)propanoate

CAS No.: 127113-02-4

Cat. No.: B1290803

Get Quote

This guide provides a comprehensive technical overview of Ethyl 3-(benzyloxy)propanoate, a

valuable intermediate in organic synthesis, particularly within the pharmaceutical and fine

chemical industries. Intended for researchers, scientists, and professionals in drug

development, this document delineates the compound's synthesis, properties, characterization,

and applications, grounded in established chemical principles and supported by authoritative

references.

Introduction and Strategic Importance
Ethyl 3-(benzyloxy)propanoate (CAS No. 127113-02-4) is a carboxylic acid ester

characterized by the presence of a benzyl ether moiety.[1] This structural feature, specifically

the benzyloxy group, serves as a crucial protecting group for a hydroxyl function, enabling

selective transformations at other parts of a molecule. Its stability under a range of reaction

conditions, coupled with the relative ease of its removal via hydrogenolysis, makes it an

indispensable tool in the multi-step synthesis of complex molecular architectures, including

active pharmaceutical ingredients (APIs).
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The strategic importance of this compound lies in its utility as a building block. The propanoate

backbone offers a versatile three-carbon chain that can be further elaborated, while the

protected hydroxyl group allows for delayed functionalization, a key strategy in convergent

synthetic routes.

Physicochemical and Structural Characteristics
A thorough understanding of a compound's physical and chemical properties is paramount for

its effective use in synthesis. The key identifiers and properties of Ethyl 3-
(benzyloxy)propanoate are summarized below.

Property Value Source

IUPAC Name Ethyl 3-(benzyloxy)propanoate

Synonyms

Ethyl 3-

(phenylmethoxy)propanoate,

3-Benzyloxy-propionic acid

ethyl ester

[2]

CAS Number 127113-02-4 [1]

Molecular Formula C₁₂H₁₆O₃ [1]

Molecular Weight 208.25 g/mol [1]

SMILES CCOC(=O)CCOCc1ccccc1 [2]

Note: Experimentally determined values for properties such as boiling point and density for this

specific compound are not widely reported. However, data from analogous structures like ethyl

3-phenylpropanoate suggest a boiling point in the range of 247-249 °C and a density of

approximately 1.1 g/mL.

Synthesis of Ethyl 3-(benzyloxy)propanoate: A
Validated Protocol
The synthesis of Ethyl 3-(benzyloxy)propanoate can be efficiently achieved through a two-

step process: Williamson ether synthesis to introduce the benzyl protecting group, followed by

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1290803/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethyl-3-benzyloxy-propanoate
https://www.benchchem.com/product/b1290803/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethyl-3-benzyloxy-propanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-_3-_benzyloxy_phenyl_-3-hydroxypropanoate
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13057~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2012:34:13~~Ethyl%20benzoate~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13057~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2012:34:13~~Ethyl%20benzoate~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13057~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2012:34:13~~Ethyl%20benzoate~~
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-_3-_benzyloxy_phenyl_-3-hydroxypropanoate
https://www.benchchem.com/product/b1290803/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethyl-3-benzyloxy-propanoate
https://www.benchchem.com/product/b1290803/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethyl-3-benzyloxy-propanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290803?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fischer esterification to form the ethyl ester. This approach ensures high yields and purity.

Synthetic Workflow Overview
The logical flow of the synthesis is depicted below, starting from 3-hydroxypropanoic acid.

3-Hydroxypropanoic Acid

Potassium 3-hydroxypropanoate

Deprotonation
(e.g., K2CO3)

3-(Benzyloxy)propanoic Acid

Williamson Ether Synthesis
(Benzyl Bromide)

Ethyl 3-(benzyloxy)propanoate

Fischer Esterification
(Ethanol, Acid Catalyst)

Click to download full resolution via product page

Caption: Synthetic pathway for Ethyl 3-(benzyloxy)propanoate.

Step-by-Step Experimental Protocol
Part A: Synthesis of 3-(Benzyloxy)propanoic Acid via Williamson Ether Synthesis

This step is foundational, creating the benzyl ether linkage that is central to the target

molecule's structure. The reaction proceeds via an SN2 mechanism, where the alkoxide of 3-

hydroxypropanoic acid displaces the bromide from benzyl bromide.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1290803/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-ethyl-3-benzyloxy-propanoate
https://www.benchchem.com/product/b1290803/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethyl-3-benzyloxy-propanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290803?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 3-hydroxypropanoic acid (1.0 eq) and potassium carbonate (1.5 eq) in a

suitable solvent such as acetone or DMF.

Addition of Reagent: To the stirred suspension, add benzyl bromide (1.1 eq) dropwise at

room temperature.

Reaction: Heat the mixture to reflux and maintain for 12-16 hours. Monitor the reaction's

progress using Thin Layer Chromatography (TLC).

Work-up: After completion, cool the reaction mixture and filter to remove inorganic salts. The

filtrate is then concentrated under reduced pressure. The residue is dissolved in an organic

solvent like ethyl acetate and washed with a dilute acid solution and brine.

Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the

solvent is evaporated to yield crude 3-(benzyloxy)propanoic acid, which can be purified

further by recrystallization or column chromatography.

Part B: Synthesis of Ethyl 3-(benzyloxy)propanoate via Fischer Esterification

This classic esterification reaction is an equilibrium process driven to completion by using an

excess of the alcohol (ethanol) and removing the water formed.

Reaction Setup: In a round-bottom flask, dissolve the 3-(benzyloxy)propanoic acid (1.0 eq)

from Part A in a large excess of anhydrous ethanol.

Catalyst Addition: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid

(a few drops), to the solution.

Reaction: Heat the mixture to reflux for 4-6 hours. The progress of the reaction can be

monitored by TLC.

Work-up: Upon completion, cool the mixture and remove the excess ethanol under reduced

pressure. Dissolve the residue in ethyl acetate and wash sequentially with a saturated

aqueous solution of sodium bicarbonate (to neutralize the acid catalyst) and brine.
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Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate

under reduced pressure. The resulting crude product, Ethyl 3-(benzyloxy)propanoate, can

be purified by silica gel column chromatography.

Spectroscopic Characterization
The structural integrity of the synthesized Ethyl 3-(benzyloxy)propanoate must be confirmed

through spectroscopic methods.

¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to

show characteristic signals for the ethyl group (a triplet and a quartet), the benzylic protons

(a singlet), the aromatic protons of the benzyl group (a multiplet), and the two methylene

groups of the propanoate chain (two triplets).

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The carbon spectrum will display

distinct peaks for the carbonyl carbon of the ester, the carbons of the ethyl group, the

benzylic carbon, the aromatic carbons, and the carbons of the propanoate backbone.

Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak

corresponding to the molecular weight of the compound (208.25 g/mol ).

Infrared (IR) Spectroscopy: The IR spectrum will exhibit a strong absorption band

characteristic of the C=O stretch of the ester group (around 1735 cm⁻¹) and C-O stretching

bands.

Applications in Drug Development and Organic
Synthesis
Ethyl 3-(benzyloxy)propanoate is a versatile intermediate in the synthesis of more complex

molecules, particularly in the pharmaceutical sector.

As a Protected Building Block: The primary application stems from the use of the benzyloxy

group as a protecting group for a hydroxyl functionality. This allows for chemical

modifications at other sites of the molecule without affecting the hydroxyl group. The benzyl

group can be readily removed under mild conditions by catalytic hydrogenation.
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Intermediate in API Synthesis: While direct applications in final drug structures are less

common, its role as an intermediate is crucial. For instance, related N-benzyl-β-alanine ethyl

ester is used in the synthesis of dipivaloyloxyphenyl aminopropionate β-agonist prodrugs for

treating conditions like psoriasis.[3] The structural motif of a protected 3-hydroxypropanoate

is found in the backbones of various biologically active compounds.

Synthesis of Heterocyclic Compounds: The functional groups present in Ethyl 3-
(benzyloxy)propanoate make it a suitable precursor for the synthesis of various

heterocyclic systems, which are prevalent in many drug scaffolds.

Antiproliferative Agents: Research has shown that derivatives of benzyloxy-substituted

aromatic compounds can exhibit significant biological activity. For example, N-alkyl 3-(3-

benzyloxyquinoxalin-2-yl) propanamides have been synthesized and tested as

antiproliferative agents.[4][5]

Safety and Handling
As a laboratory chemical, Ethyl 3-(benzyloxy)propanoate should be handled with appropriate

care. While a specific Safety Data Sheet (SDS) for this compound is not readily available,

general precautions for similar esters should be followed.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.

Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood.

Storage: Store in a tightly closed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.

Disposal: Dispose of the chemical in accordance with local, state, and federal regulations.

Conclusion
Ethyl 3-(benzyloxy)propanoate is a valuable and versatile chemical intermediate. Its

synthesis is straightforward, relying on fundamental and well-understood organic reactions. The

strategic use of the benzyl ether as a protecting group makes this compound a key component

in the synthetic chemist's toolbox, particularly for the construction of complex molecules in the
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field of drug discovery and development. A thorough understanding of its synthesis, properties,

and handling is essential for its effective and safe utilization in a research and development

setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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